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Compound of Interest

Compound Name: AA147

Cat. No.: B1665305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AA147 is a small molecule regulator of endoplasmic reticulum (ER) proteostasis.[1] It functions

as a selective activator of the Activating Transcription Factor 6 (ATF6) arm of the unfolded

protein response (UPR).[2] Additionally, AA147 has been shown to activate the NRF2 oxidative

stress response pathway, providing protection against oxidative damage in various cell types,

including neuronal cells.[1][3][4] These dual mechanisms make AA147 a compound of interest

for studying and potentially treating diseases associated with ER stress and protein

aggregation.[3] This document provides detailed protocols for the dissolution and preparation of

AA147 for use in in vitro assays.

Chemical Properties of AA147
A summary of the key chemical properties of AA147 is presented in the table below.
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Property Value Reference

Molecular Weight 255.31 g/mol

Formula C₁₆H₁₇NO₂

CAS Number 393121-74-9

Appearance Light brown to brown solid [1]

Purity ≥98% (HPLC)

Solubility of AA147
The solubility of AA147 in common laboratory solvents is critical for the preparation of stock

solutions.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 25.53 mg/mL

Ethanol 100 mM 25.53 mg/mL

Water Insoluble Insoluble [2]

Note: For optimal dissolution in DMSO, it is recommended to use newly opened, anhydrous

DMSO, as it is hygroscopic and absorbed moisture can impact solubility.[1][2] Gentle warming

and sonication can aid in dissolution if precipitation occurs.[1]

Experimental Protocols
Preparation of AA147 Stock Solution (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of AA147 in DMSO.

Materials:

AA147 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing AA147: Accurately weigh the desired amount of AA147 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 25.53 mg of AA147.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed AA147.

For a 100 mM solution, if you weighed 25.53 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the AA147 is completely dissolved. If

necessary, briefly sonicate the solution in a water bath to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Assays
This protocol details the dilution of the AA147 stock solution to working concentrations for cell-

based assays. The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

100 mM AA147 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Procedure:
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Determine Final Concentration: Decide on the final desired concentration of AA147 for your

experiment. For example, a common working concentration for AA147 is in the range of 5-15

µM.[1]

Serial Dilution (Example for a final concentration of 10 µM):

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of

cell culture medium. This results in a 100 µM intermediate solution.

Vortex the intermediate solution gently.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve a final concentration of 10 µM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the AA147 working solution.

Immediate Use: It is recommended to prepare fresh working solutions for each experiment

and use them immediately.

Signaling Pathways and Experimental Workflow
AA147 Signaling Pathway
AA147 primarily activates the ATF6 and Nrf2 signaling pathways. Under conditions of ER

stress, ATF6 is translocated to the Golgi apparatus where it is cleaved to its active form, which

then upregulates ER chaperones and components of ER-associated degradation (ERAD).[3]

AA147 can also covalently modify Keap1, leading to the stabilization and nuclear translocation

of Nrf2, which in turn induces the expression of antioxidant genes.[3][4]
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Caption: AA147 activates both the ATF6 and Nrf2 signaling pathways.

Experimental Workflow for AA147 Preparation
The following diagram outlines the general workflow for preparing AA147 for in vitro

experiments.
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Caption: Workflow for preparing AA147 from powder to in vitro assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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